![molecular formula C18H26ClN3O3S B5182930 1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine](/img/structure/B5182930.png)
1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine, also known as CSP-1103, is a compound that has been extensively studied in the field of neuroscience due to its potential as a therapeutic agent for various neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine is not fully understood, but it is believed to act as a modulator of GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal excitability. This compound may enhance GABAergic neurotransmission by binding to the GABA-A receptor and increasing the activity of GABA.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of GABA in the brain, as well as to increase the activity of GABAergic neurons. This compound has also been shown to have antioxidant properties, which may protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
One advantage of 1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine is that it has been extensively studied in animal models, with a number of studies demonstrating its potential as a therapeutic agent for various neurological disorders. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its effects.
Future Directions
There are a number of future directions for research on 1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine. One area of interest is the potential for this compound as a therapeutic agent for epilepsy, with some studies suggesting that it may be effective in reducing seizure activity. Another area of interest is the potential for this compound as a neuroprotective agent, with some studies suggesting that it may have antioxidant properties that protect against oxidative stress and neurodegeneration. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop targeted therapies based on its effects.
Synthesis Methods
The synthesis of 1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine involves the reaction of 2-chloro-5-nitrobenzoic acid with piperidine-1-sulfonyl chloride to form 2-chloro-5-(1-piperidinylsulfonyl)benzoic acid. This intermediate is then coupled with 4-ethylpiperazine using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent to obtain this compound.
Scientific Research Applications
1-[2-chloro-5-(1-piperidinylsulfonyl)benzoyl]-4-ethylpiperazine has been studied for its potential as a therapeutic agent for various neurological disorders, including epilepsy, neuropathic pain, and anxiety. It has been shown to have anticonvulsant and analgesic effects in animal models, as well as anxiolytic effects in behavioral tests. This compound has also been studied for its potential as a neuroprotective agent, with some studies suggesting that it may have antioxidant properties that protect against oxidative stress.
properties
IUPAC Name |
(2-chloro-5-piperidin-1-ylsulfonylphenyl)-(4-ethylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O3S/c1-2-20-10-12-21(13-11-20)18(23)16-14-15(6-7-17(16)19)26(24,25)22-8-4-3-5-9-22/h6-7,14H,2-5,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOZHSIVRNGOABI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCCCC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.